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Compound of Interest

Compound Name: NAZ2329

Cat. No.: B8144452 Get Quote

Providing essential safety and logistical information for the proper handling and disposal of the

novel protein tyrosine phosphatase inhibitor, NAZ2329, is critical for maintaining a safe and

compliant laboratory environment. As a cell-permeable inhibitor of the R5 subfamily of receptor-

type protein tyrosine phosphatases (RPTPs), NAZ2329 is increasingly utilized in cancer

research, particularly in studies involving glioblastoma.[1][2] While specific disposal instructions

from the manufacturer are not readily available in the public domain, a comprehensive disposal

plan can be formulated by adhering to general principles of hazardous waste management and

considering the compound's known chemical properties.

Understanding NAZ2329: Key Data
A summary of the pertinent chemical and biological data for NAZ2329 is presented below to

inform safe handling and disposal procedures.
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Property Value Reference

Molecular Formula C₂₁H₁₈F₃NO₄S₃ [3]

Molecular Weight 501.56 g/mol [3]

n-octanol/water partition

coefficient (logP)
5.15 [4]

IC₅₀ for hPTPRZ1 7.5 µM [2][3]

IC₅₀ for hPTPRG 4.8 µM [2][3]

Appearance Solid [2]

Common Solvent DMSO [2]

Proper Disposal Procedures for NAZ2329
The following step-by-step guide provides a conservative and safety-conscious approach to the

disposal of NAZ2329, based on general laboratory safety protocols for hazardous chemical

waste. It is imperative to consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines and regulations.

Step 1: Waste Segregation and Collection

Solid Waste:

Collect all solid NAZ2329 waste, including unused or expired neat compound,

contaminated personal protective equipment (PPE) such as gloves and weighing papers,

and any labware that has come into direct contact with the solid compound.

Place all solid waste into a dedicated, clearly labeled hazardous waste container. The

container should be made of a compatible material (e.g., polyethylene) and have a secure

lid.

The label should clearly state "Hazardous Waste," "NAZ2329," and include the full

chemical name if available on the source vial.

Liquid Waste:
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Collect all liquid waste containing NAZ2329, such as unused solutions in dimethyl

sulfoxide (DMSO) or other solvents, and aqueous solutions from cell culture media or

experimental assays.

Segregate halogenated and non-halogenated solvent waste streams if required by your

institution. Given the molecular formula of NAZ2329 (C₂₁H₁₈F₃NO₄S₃), it contains fluorine,

a halogen. Therefore, waste solutions of NAZ2329 should be disposed of in a halogenated

waste stream.

Use a dedicated, leak-proof, and clearly labeled hazardous waste container for liquid

waste. The label should specify "Hazardous Waste," "NAZ2329," and the solvent(s)

present (e.g., "NAZ2329 in DMSO").

Sharps Waste:

Any sharps contaminated with NAZ2329, such as needles, syringes, or pipette tips, must

be disposed of in a designated sharps container that is puncture-resistant and leak-proof.

The sharps container should also be labeled as "Hazardous Waste" and indicate the

presence of NAZ2329.

Step 2: Storage of Hazardous Waste

Store all hazardous waste containers in a designated and well-ventilated satellite

accumulation area (SAA) within the laboratory.

Ensure containers are kept closed except when adding waste.

Store incompatible waste types separately to prevent accidental reactions.

Step 3: Waste Pickup and Disposal

Once a waste container is full or is no longer being used, arrange for its collection by your

institution's EHS department or a licensed hazardous waste disposal contractor.

Follow all institutional procedures for requesting a waste pickup, which may involve

completing an online form or attaching a specific waste tag to the container.
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Experimental Protocols Referenced
While no detailed experimental protocols for disposal were found, the handling of NAZ2329 in

research settings provides context for waste generation. For instance, in-vitro studies have

utilized NAZ2329 in concentrations up to 25 µM in cell culture media to assess its effect on cell

proliferation and migration.[2] In-vivo experiments have involved intraperitoneal injections of

NAZ2329 at doses of 22.5 mg/kg in mice.[3] These applications will generate both liquid and

solid waste streams that must be managed as hazardous.

Logical Workflow for NAZ2329 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of NAZ2329 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of NAZ2329.

Disclaimer: This information is intended as a general guide and should not replace specific

institutional protocols or a thorough review of a manufacturer-provided Safety Data Sheet

(SDS). Always prioritize safety and consult with your institution's EHS department for guidance

on hazardous waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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